Cas no 1260810-41-0 (3-Fluoro-4,5-dimethoxybenzoic acid)

3-Fluoro-4,5-dimethoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-fluoro-4,5-dimethoxybenzoic acid
- 3-Fluoro-4,5-dimethoxybenzoic acid
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- Inchi: 1S/C9H9FO4/c1-13-7-4-5(9(11)12)3-6(10)8(7)14-2/h3-4H,1-2H3,(H,11,12)
- InChI Key: HNADQQDNJUNKQQ-UHFFFAOYSA-N
- SMILES: FC1=CC(C(=O)O)=CC(=C1OC)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 209
- XLogP3: 1.5
- Topological Polar Surface Area: 55.8
3-Fluoro-4,5-dimethoxybenzoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB575036-1g |
3-Fluoro-4,5-dimethoxybenzoic acid; . |
1260810-41-0 | 1g |
€1203.40 | 2024-07-20 | ||
abcr | AB575036-500mg |
3-Fluoro-4,5-dimethoxybenzoic acid; . |
1260810-41-0 | 500mg |
€874.50 | 2024-07-20 | ||
abcr | AB575036-250mg |
3-Fluoro-4,5-dimethoxybenzoic acid; . |
1260810-41-0 | 250mg |
€628.00 | 2024-07-20 |
3-Fluoro-4,5-dimethoxybenzoic acid Related Literature
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Jonathan Bould,Simon J. Teat,Mark Thornton-Pett,John D. Kennedy Chem. Commun., 2001, 1788-1789
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Arvind K. Gupta,Alexander Steiner,Ramamoorthy Boomishankar Dalton Trans., 2012,41, 9753-9759
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Weitao Yan,Ruo Wang,Tesen Zhang,Hongtao Deng,Jian Chen,Wei Wu,Zhiqiang Weng Org. Biomol. Chem., 2018,16, 9440-9445
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5. Structural evidence for a reaction intermediate mimic in the active site of a sulfite dehydrogenase†Ahmed Djeghader,Melanie Rossotti,Saleh Abdulkarim,Frédéric Biaso,Guillaume Gerbaud,Wolfgang Nitschke,Barbara Schoepp-Cothenet,Tewfik Soulimane,Stéphane Grimaldi Chem. Commun., 2020,56, 9850-9853
Additional information on 3-Fluoro-4,5-dimethoxybenzoic acid
Comprehensive Analysis of 3-Fluoro-4,5-dimethoxybenzoic acid (CAS No. 1260810-41-0): Properties, Applications, and Industry Trends
3-Fluoro-4,5-dimethoxybenzoic acid (CAS No. 1260810-41-0) is a fluorinated aromatic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its fluoro and dimethoxy substituents, exhibits unique physicochemical properties, making it a valuable intermediate in organic synthesis. With the growing demand for fluorinated compounds in drug discovery, this molecule aligns with trends such as green chemistry and sustainable synthesis, addressing frequent searches like "fluorinated building blocks for APIs" and "eco-friendly benzoic acid derivatives."
The molecular structure of 3-Fluoro-4,5-dimethoxybenzoic acid combines a benzoic acid core with strategic substitutions: a fluoro group at the 3-position and methoxy groups at the 4- and 5-positions. This configuration enhances its electron-withdrawing capacity and steric profile, critical for modulating bioavailability in drug design. Researchers often query "role of fluorine in medicinal chemistry," highlighting its relevance. The compound’s CAS No. 1260810-41-0 ensures precise identification in regulatory and procurement contexts, a detail frequently searched in chemical databases.
Applications of 3-Fluoro-4,5-dimethoxybenzoic acid span multiple domains. In pharmaceuticals, it serves as a precursor for kinase inhibitors and anti-inflammatory agents, topics trending in AI-driven drug discovery forums. Its dimethoxy groups contribute to improved solubility, a key parameter in formulation optimization. Agrochemically, fluorinated analogs are explored for crop protection, resonating with queries like "novel pesticide intermediates." The compound’s synthesis often involves Pd-catalyzed cross-coupling or electrophilic fluorination, techniques popular in academic and industrial workflows.
From an analytical perspective, 3-Fluoro-4,5-dimethoxybenzoic acid is characterized via HPLC, NMR, and mass spectrometry, methods commonly searched by QC professionals. Its stability under ambient conditions aligns with ICH guidelines for impurity profiling, a hot topic in regulatory compliance. The compound’s logP and pKa values are frequently modeled using computational chemistry tools, reflecting industry shifts toward in silico screening.
Market-wise, the demand for fluorinated benzoic acids is rising, driven by patents filing for small-molecule therapeutics. SEO-optimized terms like "high-purity fluorinated intermediates" and "CAS 1260810-41-0 supplier" underscore its commercial viability. Sustainable production methods, including catalytic fluorination, further enhance its appeal, addressing environmental concerns linked to traditional halogenation processes.
In conclusion, 3-Fluoro-4,5-dimethoxybenzoic acid (CAS No. 1260810-41-0) exemplifies the intersection of innovation and utility in modern chemistry. Its multifaceted applications, coupled with adherence to green chemistry principles, position it as a compound of enduring relevance in research and industrial sectors.
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